4-{3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C27H24BrNO6
• Molecular Weight: 538.4 g/mol
• IUPAC Name: (4Z)-4-[[3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C27H24BrNO6/c1-3-32-24-17-18(16-21-27(30)35-26(29-21)19-9-5-4-6-10-19)15-20(28)25(24)34-14-13-33-23-12-8-7-11-22(23)31-2/h4-12,15-17H,3,13-14H2,1-2H3/b21-16-
• InChI Key: JBKOZNIWMXRKKA-PGMHBOJBSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3)Br)OCCOC4=CC=CC=C4OC
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)Br)OCCOC4=CC=CC=C4OC

Description

4-{3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 4-{3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is not fully understood. However, studies have suggested that the compound may exert its biological effects through the inhibition of specific enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
The compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of specific enzymes. In vivo studies have shown that the compound can reduce tumor growth, improve cognitive function, and reduce the symptoms of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one in lab experiments is its potent biological activity. This allows researchers to study the compound's effects at relatively low concentrations. However, one of the limitations of using the compound is its relatively complex synthesis method, which may limit its accessibility to researchers.

Future Directions

There are several future directions for research on 4-{3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one. One direction is to further investigate the compound's mechanism of action and identify the specific enzymes or proteins that it targets. Another direction is to explore the compound's potential as a drug candidate for the treatment of specific diseases, such as cancer and neurodegenerative diseases. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for the compound to increase its accessibility to researchers.

Synthesis Methods

The synthesis of 4-{3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one involves the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde and 2-(2-methoxyphenoxy)ethyl bromide in the presence of potassium carbonate in dimethylformamide. The resulting product is then treated with 2-phenyl-1,3-oxazol-5(4H)-one in the presence of sodium hydride in dimethyl sulfoxide to yield the final compound.

Scientific Research Applications

The compound has been found to have potential applications in various fields of research, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, the compound has been investigated for its anticancer, anti-inflammatory, and antimicrobial properties. In pharmacology, it has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In material science, it has been explored for its potential use in the development of organic electronic devices.